Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- structure
119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties

Names and Identifiers

    • 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
    • 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
    • CHEMBL2042320
    • 119584-82-6
    • 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
    • CMIRUHXLWHGPHN-UHFFFAOYSA-N
    • DTXSID00332732
    • SCHEMBL1155037
    • 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
    • InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
    • SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F

Computed Properties

  • Exact Mass: 258.073
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 258.073
  • Heavy Atom Count: 18
  • Complexity: 289
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87Ų

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature

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